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Compound of Interest

Compound Name:

2-(2-

Chlorophenyl)cyclopropanecarbox

ylic acid

Cat. No.: B049680 Get Quote

CAS Number: 1181230-38-5

This technical guide provides a comprehensive overview of 2-(2-
chlorophenyl)cyclopropanecarboxylic acid, a key intermediate in the development of

pharmaceutical compounds. This document is intended for researchers, scientists, and

professionals in the field of drug development, offering detailed information on its chemical

properties, synthesis, spectroscopic data, and biological significance.

Chemical and Physical Properties
2-(2-Chlorophenyl)cyclopropanecarboxylic acid is a cyclopropane derivative featuring a 2-

chlorophenyl substituent. The presence of the strained cyclopropane ring and the chloro-

substituted aromatic ring imparts unique chemical and physical properties that are pivotal to its

role as a building block in medicinal chemistry. A summary of its key properties is presented in

Table 1.
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Property Value

CAS Number 1181230-38-5

Molecular Formula C₁₀H₉ClO₂

Molecular Weight 196.63 g/mol

Appearance White to off-white solid

Storage Temperature Room Temperature, Sealed in Dry Conditions

Synthesis and Experimental Protocols
While a specific, detailed, peer-reviewed synthesis protocol for 2-(2-
chlorophenyl)cyclopropanecarboxylic acid (CAS 1181230-38-5) is not readily available in

the public domain, its structure suggests that it can be synthesized through established

methods for the preparation of 2-arylcyclopropanecarboxylic acids. A general and plausible

synthetic approach is the cyclopropanation of a suitable olefin precursor.

One common method for the synthesis of similar cyclopropanecarboxylic acids involves the

reaction of an α,β-unsaturated ester with a ylide, followed by hydrolysis. A conceptual

experimental workflow is outlined below.

Conceptual Synthesis Workflow
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Step 1: Esterification Step 2: Cyclopropanation Step 3: Hydrolysis

2-Chlorocinnamic acid

Esterification
(e.g., EtOH, H+)

Ethyl 2-chlorocinnamate

Sulfur Ylide
(e.g., Dimethylsulfoxonium methylide)

Cyclopropanation

Ethyl 2-chlorocinnamate

Ethyl 2-(2-chlorophenyl)cyclopropanecarboxylate

Ethyl 2-(2-chlorophenyl)cyclopropanecarboxylate

Hydrolysis
(e.g., NaOH, H₂O, then H+)

2-(2-Chlorophenyl)cyclopropanecarboxylic acid

Drug Development Pathway Physiological Effect

2-(2-Chlorophenyl)cyclopropanecarboxylic acid

Chemical Synthesis

N-[(phenylsulfonylamino)tetrahydronaphthyl]cyclopropanecarboxamides

Potassium Ion Channels
(in Cardiomyocytes)

Inhibition of K+ Efflux

Altered Action Potential Duration

Treatment of Cardiac Arrhythmias

Potassium Ion Channels
(in Cardiomyocytes)
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[https://www.benchchem.com/product/b049680#2-2-chlorophenyl-cyclopropanecarboxylic-
acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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